Cas no 1263296-85-0 (methyl 2-(diphenylmethyl)-2-azaspiro[3.3]heptane-5-carboxylate)

• Product Name: methyl 2-(diphenylmethyl)-2-azaspiro[3.3]heptane-5-carboxylate
• CAS No: 1263296-85-0
• MF: C₂₁H₂₃NO₂
• MW: 321.41282582283
• CID: 4565993
• Update Time: 2025-08-05

methyl 2-(diphenylmethyl)-2-azaspiro[3.3]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-benzhydryl-2-azaspiro[3.3]heptane-5-carboxylate
• methyl 2-(diphenylmethyl)-2-azaspiro[3.3]heptane-5-carboxylate

• Inchi： 1S/C21H23NO2/c1-24-20(23)18-12-13-21(18)14-22(15-21)19(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,18-19H,12-15H2,1H3
• InChI Key： XTPVLXNBYBAZAF-UHFFFAOYSA-N
• SMILES： C1C2(CCC2C(OC)=O)CN1C(C1=CC=CC=C1)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on methyl 2-(diphenylmethyl)-2-azaspiro[3.3]heptane-5-carboxylate

Methyl 2-(Diphenylmethyl)-2-Azaspiro[3.3]Heptane-5-Carboxylate: A Comprehensive Overview

The compound Methyl 2-(Diphenylmethyl)-2-Azaspiro[3.3]Heptane-5-Carboxylate (CAS No. 1263296-85-0) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the nitrogen atom in the azaspiro system. The molecule's structure consists of a spiro[3.3]heptane framework, with a diphenylmethyl group attached at the 2-position and a methyl ester group at the 5-position.

Recent studies have highlighted the potential of Methyl 2-(Diphenylmethyl)-2-Azaspiro[3.3]Heptane-5-Carboxylate in various fields, particularly in medicinal chemistry and drug discovery. The spiro structure is known to confer unique pharmacokinetic properties, including improved bioavailability and reduced toxicity, making it an attractive scaffold for developing therapeutic agents. Researchers have explored its application as a potential modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as cardiovascular diseases, inflammation, and neurological disorders.

The synthesis of Methyl 2-(Diphenylmethyl)-2-Azaspiro[3.3]Heptane-5-Carboxylate involves a multi-step process that combines advanced organic chemistry techniques, including ring-closing metathesis and nucleophilic substitution reactions. These methods ensure high yields and excellent stereocontrol, which are essential for producing the compound with the desired configuration for biological testing.

In terms of pharmacological activity, Methyl 2-(Diphenylmethyl)-2-Azaspiro[3.3]Heptane-5-Carboxylate has shown promising results in preclinical models. Studies have demonstrated its ability to modulate specific GPCRs with high potency and selectivity, suggesting its potential as a lead compound for drug development. Furthermore, its unique spiro structure allows for additional functionalization, enabling researchers to explore various analogs with enhanced efficacy and reduced side effects.

Another area of interest is the compound's role in chemical biology. The spiro system provides a rigid framework that can be exploited for studying molecular recognition and interactions at the atomic level. This has led to its use in designing novel sensors and probes for detecting specific biomolecules in complex biological systems.

From an industrial perspective, Methyl 2-(Diphenylmethyl)-2-Azaspiro[3.3]Heptane-5-Carboxylate represents a valuable intermediate for synthesizing more complex molecules with diverse applications. Its versatility in chemical reactions makes it an essential building block in organic synthesis.

In conclusion, Methyl 2-(Diphenylmethyl)-2-Azaspiro[3.3]Heptane-5-Carboxylate (CAS No. 1263296-85-0) is a versatile and intriguing compound with significant potential in medicinal chemistry, pharmacology, and chemical biology. As research continues to uncover its full spectrum of applications, this compound is poised to play a pivotal role in advancing scientific knowledge and therapeutic innovation.